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Compound of Interest

Compound Name: 1-Octene

Cat. No.: B094956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Octene, an alpha-olefin with the chemical formula C₈H₁₆, is a key building block in the

chemical industry. Its terminal double bond imparts high reactivity, making it a valuable

intermediate in the synthesis of a wide range of chemical products. This guide provides a

comprehensive overview of 1-octene, including its chemical identity, physicochemical

properties, synthesis methodologies, significant chemical reactions, and analytical techniques,

with a focus on information pertinent to research and development.

CAS Number: 111-66-0[1] IUPAC Name: oct-1-ene[1]

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of 1-octene is provided below for

easy reference. This data is crucial for its handling, purification, and characterization in a

laboratory setting.

Table 1: Physicochemical Properties of 1-Octene
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Property Value Reference

Molecular Formula C₈H₁₆ [1]

Molar Mass 112.21 g/mol

Density 0.715 g/cm³ (at 20 °C) [2]

Melting Point -101.7 °C [2]

Boiling Point 121.3 °C [2]

Flash Point 21 °C (70 °F)

Water Solubility Insoluble

Refractive Index 1.4087 (at 20 °C)

Vapor Pressure 17.4 mmHg (at 20 °C)

Table 2: Spectroscopic Data for 1-Octene
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Spectroscopy
Peak Assignment and
Description

Reference

¹H NMR

δ ~5.8 ppm (m, 1H, -CH=), δ

~4.9 ppm (m, 2H, =CH₂), δ

~2.0 ppm (q, 2H, -CH₂-C=), δ

~1.3 ppm (m, 8H, -(CH₂)₄-), δ

~0.9 ppm (t, 3H, -CH₃)

[3]

¹³C NMR

δ ~139.1 ppm (-CH=), δ

~114.2 ppm (=CH₂), δ ~33.8

ppm (-CH₂-C=), δ ~31.8 ppm,

δ ~29.1 ppm, δ ~28.9 ppm (-

(CH₂)₄-), δ ~22.6 ppm (-CH₂-

CH₃), δ ~14.1 ppm (-CH₃)

[3][4][5][6]

FTIR (cm⁻¹)

~3079 (=C-H stretch), ~2960-

2850 (C-H stretch), ~1642

(C=C stretch), ~1465 (C-H

bend), ~990 and ~910 (=C-H

out-of-plane bend)

Synthesis of 1-Octene
1-Octene is produced on an industrial scale primarily through the oligomerization of ethylene.

However, for laboratory-scale synthesis, other methods such as the dehydration of alcohols or

the Wittig reaction are more common.

Industrial Production: Ethylene Oligomerization
The primary industrial route to 1-octene is the catalytic oligomerization of ethylene. This

process typically yields a range of linear alpha-olefins, from which 1-octene is separated. More

advanced methods, such as selective ethylene tetramerization, have been developed to

increase the yield of 1-octene.[7]

The process generally involves feeding high-purity ethylene into a reactor containing a catalyst,

often a chromium-based system, under controlled temperature and pressure. The resulting

mixture of olefins is then fractionally distilled to isolate 1-octene.
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Industrial Production of 1-Octene via Ethylene Oligomerization

Ethylene Feed

Oligomerization Reactor
(Chromium Catalyst)

Separation Unit
(Fractional Distillation)

1-Octene Product
Other Alpha-Olefins

(e.g., 1-Butene, 1-Hexene)

Click to download full resolution via product page

Caption: A simplified workflow for the industrial production of 1-octene.

Laboratory Synthesis: Dehydration of 1-Octanol
A common and practical laboratory method for the synthesis of 1-octene is the acid-catalyzed

dehydration of 1-octanol.

Experimental Protocol: Dehydration of 1-Octanol[8]

Materials:

1-Octanol

Concentrated phosphoric acid (85%)
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Anhydrous calcium chloride pellets

100-mL round-bottomed flask

Vigreux fractionating column

Distillation head with thermometer

Condenser

Receiving flask (e.g., a test tube cooled in an ice bath)

Separatory funnel

Heating mantle

Procedure:

Place 1-octanol and a few boiling chips into the 100-mL round-bottomed flask.

Carefully add 5 mL of concentrated phosphoric acid to the flask and swirl to mix.

Assemble a fractional distillation apparatus. Wrap the Vigreux column and distillation head

with aluminum foil to ensure the product distills over.

Heat the reaction mixture gently. The product, 1-octene, will co-distill with water at a

temperature lower than the boiling point of 1-octanol (195 °C). Collect the distillate in the

cooled receiving flask.

Transfer the distillate to a separatory funnel. The 1-octene will form the upper layer.

Wash the organic layer with water to remove any remaining acid.

Separate the layers and transfer the organic layer (1-octene) to a clean, dry flask.

Dry the 1-octene over anhydrous calcium chloride pellets for 10-15 minutes.

Decant or filter the dried 1-octene to obtain the purified product.
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Characterize the product using techniques such as GC-MS, NMR, and IR spectroscopy to

confirm its identity and purity.

Key Chemical Reactions of 1-Octene
The terminal double bond in 1-octene is the site of its reactivity, allowing for a variety of

addition reactions that are fundamental in organic synthesis.

Hydroformylation (Oxo Process)
Hydroformylation is a significant industrial reaction of 1-octene, where carbon monoxide and

hydrogen are added across the double bond in the presence of a catalyst (typically cobalt or

rhodium-based) to produce C9 aldehydes, primarily nonanal.[9][10] Nonanal is a valuable

intermediate for the production of plasticizers, detergents, and lubricants.

Hydroformylation of 1-Octene

Reactants

Products

1-Octene

Rh or Co Catalyst

CO + H₂

Nonanal (linear aldehyde)

Major Product

2-Methyloctanal (branched aldehyde)

Minor Product

Click to download full resolution via product page
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Caption: Reaction scheme for the hydroformylation of 1-octene.

Experimental Protocol: Laboratory-Scale Hydroformylation[7][11]

Materials:

1-Octene

Rhodium-based catalyst (e.g., [Rh(acac)(CO)₂])

Ligand (e.g., a phosphine ligand)

Solvent (e.g., toluene or a carbon dioxide-expanded liquid)

Syngas (a mixture of CO and H₂)

High-pressure autoclave reactor equipped with a stirrer and temperature and pressure

controls

Procedure:

Charge the autoclave with the rhodium catalyst, ligand, and solvent under an inert

atmosphere.

Add the desired amount of 1-octene to the reactor.

Seal the reactor and purge with syngas.

Pressurize the reactor with syngas to the desired pressure (e.g., 40 bar).

Heat the reactor to the reaction temperature (e.g., 140 °C) with stirring.

Monitor the reaction progress by taking samples and analyzing them by GC.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess pressure.

The product mixture can be analyzed by GC-MS and NMR to determine the conversion

and selectivity. The product can be purified by distillation.
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Analytical and Purification Techniques
Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for

identifying and quantifying 1-octene and its reaction products. The retention time in the GC

provides information on the compound's boiling point and polarity, while the mass spectrum

gives its molecular weight and fragmentation pattern, allowing for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

the structural confirmation of 1-octene. The chemical shifts and coupling patterns provide

detailed information about the connectivity of atoms in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in a molecule. For 1-octene, characteristic peaks for the C=C double bond

and the vinylic C-H bonds are readily observed.

Purification Methods
Distillation: Due to its relatively low boiling point, fractional distillation is an effective method

for purifying 1-octene from higher-boiling starting materials (like 1-octanol) or byproducts.[8]

Azeotropic distillation may be necessary to separate it from close-boiling impurities like

octane.[12]

Applications in Research and Drug Development
While 1-octene's primary use is in the polymer industry, its reactivity makes it a useful starting

material in organic synthesis for the construction of more complex molecules. In the context of

drug development, 1-octene can be used to introduce an eight-carbon linear chain into a

molecule. The terminal alkene can be functionalized in numerous ways, such as through

epoxidation, dihydroxylation, or ozonolysis, to create a variety of intermediates for the synthesis

of complex target molecules.

Conclusion
1-Octene is a versatile and reactive chemical intermediate with significant industrial

importance. For researchers and scientists, a thorough understanding of its properties,

synthesis, and reactivity is essential for its effective use in the laboratory. The detailed
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information and protocols provided in this guide serve as a valuable resource for those working

with 1-octene in a research and development capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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